Cas no 1874272-52-2 (5-Bromo-4-cyanoquinoline-n-oxide)

• Product Name: 5-Bromo-4-cyanoquinoline-n-oxide
• CAS No: 1874272-52-2
• MF: C₁₀H₅BrN₂O
• MW: 249.063501119614
• CID: 5172498
• Update Time: 2026-03-04

5-Bromo-4-cyanoquinoline-n-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyanoquinoline-n-oxide

• Inchi： 1S/C10H5BrN2O/c11-8-2-1-3-9-10(8)7(6-12)4-5-13(9)14/h1-5H
• InChI Key： LRIZCMXPISODHX-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C(Br)=CC=C2)=C(C#N)C=C1

Additional information on 5-Bromo-4-cyanoquinoline-n-oxide

Comprehensive Overview of 5-Bromo-4-cyanoquinoline-N-oxide (CAS No. 1874272-52-2)

5-Bromo-4-cyanoquinoline-N-oxide (CAS No. 1874272-52-2) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine and cyano functional groups, exhibits unique electronic and structural properties, making it a valuable intermediate in the synthesis of advanced heterocyclic compounds. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and catalysis.

The molecular structure of 5-Bromo-4-cyanoquinoline-N-oxide features a quinoline backbone substituted with a bromine atom at the 5-position and a cyano group at the 4-position, along with an N-oxide moiety. This arrangement enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations. Recent studies highlight its utility in constructing biologically active molecules, aligning with the growing demand for small-molecule therapeutics in oncology and infectious diseases.

In the context of green chemistry, 5-Bromo-4-cyanoquinoline-N-oxide has been investigated for its role in sustainable synthesis protocols. With increasing interest in eco-friendly solvents and energy-efficient reactions, this compound's compatibility with microwave-assisted synthesis and flow chemistry techniques has become a hot topic. These methods reduce waste and improve yields, addressing key concerns in modern chemical manufacturing.

Another trending application of 5-Bromo-4-cyanoquinoline-N-oxide lies in material science, particularly in the development of organic semiconductors. Its electron-withdrawing groups contribute to tunable HOMO-LUMO gaps, a property critical for designing OLEDs and photovoltaic devices. Searches for "quinoline-based materials for optoelectronics" have surged, reflecting the compound's relevance in next-generation renewable energy technologies.

Analytical characterization of 5-Bromo-4-cyanoquinoline-N-oxide typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques often queried by researchers validating novel compounds. Its stability under ambient conditions and solubility in common polar aprotic solvents like DMF or DMSO further facilitate experimental workflows. These practical attributes are frequently discussed in forums focusing on laboratory best practices.

From a commercial perspective, the compound's availability as a high-purity reagent supports its adoption in high-throughput screening (HTS) campaigns. Pharmaceutical companies increasingly search for "building blocks for kinase inhibitors," where 5-Bromo-4-cyanoquinoline-N-oxide serves as a versatile scaffold. Its role in fragment-based drug design (FBDD) is another area gaining traction in medicinal chemistry circles.

In summary, 5-Bromo-4-cyanoquinoline-N-oxide (CAS No. 1874272-52-2) bridges multiple disciplines, from organic synthesis to functional materials. Its adaptability to cutting-edge methodologies and alignment with industry trends—such as AI-driven molecular modeling and automated synthesis platforms—ensures its continued prominence in scientific literature and patent filings. Future research may explore its structure-activity relationships (SAR) or novel derivatization pathways, further expanding its utility.